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Compound of Interest

Compound Name: 1,4,2,3-Dioxadiazine

Cat. No.: B15473499 Get Quote

A comprehensive review of the scientific literature reveals a notable absence of synthesized

and characterized 1,4,2,3-dioxadiazine-based energetic materials. Research and

development in the field of dioxadiazine explosives have predominantly focused on the

isomeric 1,4,2,5-dioxadiazine scaffold. Consequently, this guide provides a comparative

performance analysis of reported 1,4,2,5-dioxadiazine derivatives against established military

explosives.

This guide is intended for researchers, scientists, and professionals in drug development with

an interest in energetic materials. It summarizes key performance data, details experimental

methodologies for the cited metrics, and provides logical workflows for the evaluation of these

compounds.

Performance Comparison of 1,4,2,5-Dioxadiazine
Derivatives and Standard Explosives
The following table summarizes the key performance parameters of selected 1,4,2,5-

dioxadiazine-based explosives in comparison to the benchmark military explosives RDX, HMX,

and TNT.
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1,4,2,5-

Dioxadiazi

ne

Derivatives

3,6-bis(1-

nitro-1H-

1,2,4-

triazol-3-

yl)-1,4,2,5-

dioxadiazin

e[1]

4a 1.85 (calc.)
8328

(calc.)
15 288 155

3,6-bis(1-

nitro-1H-

pyrazol-3-

yl)-1,4,2,5-

dioxadiazin

e[1]

4b 1.78 (calc.)
7681

(calc.)
20 216 192

3,6-bis(4-

nitro-1,2,5-

oxadiazol-

3-

yl)-1,4,2,5-

dioxadiaze

ne[1]

BNDD (ii) - - 2.2 116 148

N,N'-

((1,4,2,5-

dioxadiazin

e-3,6-

diyl)bis(1,2,

5-

oxadiazole-

i - - 4.5 100 106
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4,3-

diyl))dinitra

mide[1]

Standard

Military

Explosives

Cyclotrimet

hylenetrinit

ramine[2]

[3]

RDX 1.81 8700 7.5 - 8.0 120
~204

(melts)

Octahydro-

1,3,5,7-

tetranitro-

1,3,5,7-

tetrazocine

[3][4][5]

HMX 1.91 9100 7.4 120
~280

(melts)

2,4,6-

Trinitrotolu

ene[6]

TNT 1.65 6900 15 >353

~240

(melts to

detonate)

Experimental Protocols
The performance data presented in this guide are typically determined using standardized

experimental procedures. Below are detailed methodologies for the key sensitivity and

performance tests.

Impact Sensitivity Testing (BAM Fallhammer)
Impact sensitivity is a measure of an explosive's susceptibility to initiation by a falling weight

and is a critical parameter for assessing safe handling.[7] The BAM (Bundesanstalt für

Materialforschung und -prüfung) fallhammer test is a widely accepted standard method.[8]

Apparatus: The BAM fallhammer apparatus consists of a robust frame holding a drop weight of

a specified mass (e.g., 1, 5, or 10 kg), which can be released from varying heights onto a

sample confined in a standardized steel sleeve and piston assembly.
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Procedure:

A small, precisely measured amount of the explosive sample (typically around 40 mm³) is

placed into the steel sleeve assembly.

The drop weight is raised to a specific height and released, allowing it to impact the sample.

The outcome is observed for any sign of detonation, explosion, or decomposition (e.g.,

flame, smoke, or audible report).

The test is repeated multiple times at different drop heights to determine the energy at which

there is a 50% probability of initiation (H₅₀).

The impact energy is calculated in Joules (J) from the mass of the drop weight and the drop

height.

Friction Sensitivity Testing (BAM Friction Apparatus)
Friction sensitivity evaluates the tendency of an explosive to initiate when subjected to frictional

forces. The BAM friction test is a standard method for this determination.[9]

Apparatus: The BAM friction apparatus consists of a fixed porcelain pin and a movable

porcelain plate. A weighted lever arm applies a known force to the pin, pressing it against the

sample placed on the plate.

Procedure:

A small amount of the explosive sample is spread on the porcelain plate.

The porcelain pin is lowered onto the sample, and a specific load is applied via the lever

arm.

The porcelain plate is then moved back and forth under the pin for a set distance and speed.

The test is observed for any signs of initiation, such as crackling, sparks, flame, or explosion.

The procedure is repeated with varying loads to determine the minimum load at which an

event occurs in at least one out of six trials. The result is reported in Newtons (N).[9]
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Detonation Velocity Measurement
The detonation velocity is the speed at which the detonation wave propagates through a

column of the explosive. It is a key indicator of an explosive's performance and brisance.[10]

Methodology (e.g., D'Autriche Method):

A cylindrical charge of the explosive being tested is prepared with a known length and

density.

A detonating cord with a known, stable detonation velocity is inserted into two points along

the length of the explosive charge.

The explosive is initiated at one end.

The detonation of the main charge initiates the detonating cord at the two insertion points,

sending detonation waves in opposite directions along the cord.

The point at which these two waves collide is marked on a witness plate.

By measuring the distance from the center of the detonating cord to the collision point and

knowing the detonation velocity of the cord, the time difference of arrival at the two insertion

points can be calculated.

The detonation velocity of the test explosive is then determined by dividing the known

distance between the insertion points on the charge by the calculated time difference.[10][11]

Visualizing Experimental and Logical Workflows
The following diagrams, created using the DOT language, illustrate key workflows in the

evaluation of energetic materials.
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Fig. 1: Experimental workflow for evaluating new energetic materials.
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Fig. 2: Logical flow for assessing the sensitivity of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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